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Compound of Interest

Compound Name: Eosin 5-isothiocyanate

CAS No.: 60520-47-0

Cat. No.: B149371

Get Quote

Introduction and Scientific Principle
Eosin 5-isothiocyanate (EITC) is a versatile, amine-reactive fluorescent dye belonging to the

xanthene class. Its utility in biological research stems from its ability to form stable, covalent

bonds with proteins, making it an excellent tool for non-specific labeling of the cell surface

proteome.[1] This allows for the visualization and tracking of cell populations via fluorescence

microscopy and flow cytometry.

The labeling mechanism is based on the reaction between the electrophilic isothiocyanate

group (-N=C=S) of EITC and nucleophilic primary amines (-NH2), which are abundantly

available on the cell surface.[2][3] These amines are primarily the ε-amino groups of lysine

residues and the N-terminal α-amino groups of proteins.[4] The reaction results in the formation

of a highly stable thiourea bond, ensuring the fluorescent signal is retained on the cell surface.

[4] The efficiency of this reaction is highly dependent on pH, with optimal conditions typically

found in a slightly alkaline environment (pH 8.5-9.5), which deprotonates the primary amines,

thereby increasing their nucleophilicity.[5][4]
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EITC exhibits an excitation maximum around 521 nm and an emission maximum around 544

nm (in pH 9 buffer), making it compatible with standard filter sets found on most fluorescence

imaging systems.[6]

Critical Experimental Parameters
Successful and reproducible cell surface labeling requires careful optimization of several key

parameters. The goal is to achieve sufficient signal for detection while minimizing cytotoxicity

and non-specific background.
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Parameter Recommended Range
Rationale & Expert
Insights

EITC Concentration 10 - 125 µg/mL

The optimal concentration is

cell-type dependent. Start with

a titration experiment (e.g., 10,

25, 50, 100 µg/mL) to find the

lowest concentration that

provides a robust signal.[7]

Excessive dye concentration

can lead to cytotoxicity or

fluorescence quenching due to

dye-dye interactions on the

protein surface.[8][9]

Cell Density 1 x 10⁶ to 5 x 10⁶ cells/mL

A consistent cell density

ensures reproducibility. Too

few cells may result in weak

signal, while overly dense

suspensions can lead to

incomplete labeling due to

limited dye availability per cell.

Reaction Buffer

pH 8.5 - 9.5 (e.g., Carbonate-

Bicarbonate buffer or PBS

adjusted with NaHCO₃)

This pH range is critical for

deprotonating primary amines,

making them reactive.[5][4]

Buffers containing primary

amines (e.g., Tris, Glycine)

must be avoided as they will

compete with the cell surface

proteins for reaction with EITC,

drastically reducing labeling

efficiency.[10]

Incubation Time 30 - 60 minutes A sufficient incubation period is

necessary for the reaction to

proceed to completion. Longer

times may not significantly
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increase signal but could

increase cell stress.

Temperature
Room Temperature (20-25°C)

or 4°C

Room temperature labeling is

typically faster.[5] However,

performing the incubation on

ice (4°C) can be advantageous

as it slows down metabolic

processes like endocytosis,

ensuring that the label remains

on the cell surface rather than

being internalized.

Quenching Agent

Buffer containing primary

amines (e.g., Tris-HCl,

Glycine) or protein (e.g., BSA,

FBS)

After labeling, it is crucial to

quench any unreacted EITC.

This prevents the dye from

labeling intracellular

components if the cell

membrane is compromised

later or from reacting with

proteins in subsequent assay

steps.

Experimental Workflow Diagram
The following diagram outlines the key stages of the cell surface protein labeling protocol.
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Phase 1: Preparation

Phase 2: Labeling Reaction

Phase 3: Quenching & Washing

Phase 4: Downstream Analysis

Prepare Cell Suspension
(1-5x10^6 cells/mL)

Prepare EITC Stock
(e.g., 1 mg/mL in DMSO)

Prepare Labeling Buffer
(e.g., PBS, pH 9.0)

Combine Cells & EITC
in Labeling Buffer

Incubate
(30-60 min, RT or 4°C)

Protect from light

Quench Reaction
(Add Tris or BSA)

Wash Cells 1x
(Centrifuge & Resuspend)

Wash Cells 2x
(Repeat)

Resuspend for Analysis
(Flow Cytometry, Microscopy)

Click to download full resolution via product page

Caption: Workflow for EITC cell surface labeling.
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Detailed Step-by-Step Protocol
4.1 Materials and Reagents

Eosin 5-isothiocyanate (EITC) powder[1]

Anhydrous Dimethyl sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺ free

Sodium Bicarbonate (NaHCO₃)

Bovine Serum Albumin (BSA) or Fetal Bovine Serum (FBS)

Tris-HCl

Suspension cells or adherent cells to be brought into suspension

Microcentrifuge tubes

Refrigerated centrifuge

4.2 Reagent Preparation

EITC Stock Solution (1 mg/mL):

Briefly centrifuge the EITC vial to collect all powder at the bottom.

Add the appropriate volume of anhydrous DMSO to create a 1 mg/mL stock solution. For

example, add 100 µL DMSO to 100 µg EITC.

Vortex thoroughly until fully dissolved.

Expert Tip: Prepare single-use aliquots and store them at -20°C, protected from light and

moisture.[1][6] EITC is susceptible to hydrolysis.

Labeling Buffer (PBS, pH 9.0):

Prepare 1X PBS.
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Adjust the pH to 9.0 using a solution of NaHCO₃. Confirm the final pH with a calibrated pH

meter. This is a critical step for reaction efficiency.[5]

Quenching/Wash Buffer (PBS + 1% BSA):

Dissolve BSA in 1X PBS to a final concentration of 1% (w/v). This buffer will be used to

quench the reaction and wash the cells. Alternatively, a 50 mM Tris-HCl solution can be

used.

4.3 Cell Labeling Procedure

Cell Preparation:

Harvest cells and wash them once with cold, Ca²⁺/Mg²⁺ free 1X PBS to remove any

residual culture medium proteins.

Centrifuge at 300-400 x g for 5 minutes at 4°C.

Resuspend the cell pellet in the cold Labeling Buffer (pH 9.0) to a concentration of 1-5 x

10⁶ cells/mL.

Labeling Reaction:

Add the desired amount of EITC Stock Solution to the cell suspension. For an initial test, a

final concentration of 25-50 µg/mL is recommended.

Immediately mix gently by pipetting or brief vortexing.

Incubate for 30-60 minutes at room temperature or on ice. Protect the tube from light using

aluminum foil.

Expert Tip: Incubation on ice is recommended to minimize endocytosis and maintain the

label on the cell surface.

Quenching and Washing:

To stop the reaction, add an equal volume of Quenching/Wash Buffer (PBS + 1% BSA) to

the cell suspension and incubate for 5-10 minutes. The primary amines in the BSA will

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/467/490/124546e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


react with and neutralize any remaining EITC.

Centrifuge the cells at 300-400 x g for 5 minutes at 4°C.

Discard the supernatant.

Resuspend the cell pellet in fresh, cold Quenching/Wash Buffer.

Repeat the wash step two more times to ensure complete removal of unreacted dye,

which is a primary cause of high background fluorescence.[7][11]

Final Resuspension:

After the final wash, resuspend the cell pellet in the appropriate buffer for your

downstream application (e.g., FACS buffer for flow cytometry, or imaging medium for

microscopy).

Keep cells on ice and protected from light until analysis.

Troubleshooting Guide
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Problem Potential Cause(s) Recommended Solution(s)

No or Weak Signal

1. Inactive EITC due to

hydrolysis. 2. Incorrect pH of

labeling buffer. 3. Presence of

competing amines (e.g., Tris)

in buffer. 4. Insufficient EITC

concentration.[12]

1. Use fresh or properly stored

EITC aliquots. 2. Verify buffer

pH is between 8.5-9.5. 3.

Ensure all buffers used during

labeling are amine-free.[10] 4.

Perform a concentration

titration to optimize dye

amount.

High Background

1. Insufficient washing. 2. Cell

death leading to intracellular

staining. 3. EITC concentration

is too high.[11]

1. Increase the number of

wash steps (3-4 washes).[13]

2. Handle cells gently, keep

them cold, and check viability

(e.g., with Trypan Blue) before

and after labeling. 3. Reduce

the EITC concentration.

High Cell Death

1. Cytotoxicity from high EITC

concentration. 2. Harsh

handling during washing steps.

3. Prolonged incubation at

room temperature.

1. Lower the EITC

concentration.[9] 2. Use lower

centrifugation speeds and

gentle resuspension. 3.

Perform the entire procedure

on ice.

High Inter-sample Variability

1. Inconsistent cell counts. 2.

Inaccurate pipetting of EITC

stock. 3. Variation in incubation

times.

1. Ensure accurate cell

counting for each sample. 2.

Use calibrated pipettes and

prepare a master mix of dye

and buffer if labeling multiple

samples. 3. Standardize all

incubation times precisely.

Safety and Handling
Eosin 5-isothiocyanate is a chemical reagent and should be handled with appropriate care.[1]

Personal Protective Equipment (PPE): Wear gloves, a lab coat, and eye protection.[14]
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Handling: Avoid inhalation of dust and direct contact with skin and eyes.[1] In case of

contact, wash the affected area thoroughly with water.[1]

Disposal: Dispose of chemical waste according to your institution's guidelines.

Storage: Store EITC powder and DMSO stock solutions at -20°C, protected from light and

moisture.[6][15]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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